alpha-Linolenoyl Ethanolamide-d4
Overview
Description
Alpha-Linolenoyl Ethanolamide-d4 is a labeled analogue of alpha-Linolenoyl Ethanolamide . It is an endocannabinoid containing alpha-linolenic acid . It is intended for use as an internal standard for the quantification of alpha-linolenoyl ethanolamide by GC- or LC- mass spectrometry .
Synthesis Analysis
The synthesis of linoleoyl ethanolamide has been reported in a study . The amidation reaction between methyl linoleate and ethanolamine with sodium methoxide as a catalyst was used for the synthesis of linoleoyl ethanolamide .Molecular Structure Analysis
The molecular formula of alpha-Linolenoyl Ethanolamide-d4 is C20 D4 H31 N O2 . The SMILES representation is [2H]C ( [2H]) (O)C ( [2H]) ( [2H])NC (=O)CCCCCCC\C=C/C\C=C/C\C=C/CC .Chemical Reactions Analysis
Alpha-Linolenoyl Ethanolamide-d4 contains four deuterium atoms at the 1,1’,2, and 2’ positions . It is intended for use as an internal standard for the quantification of alpha-linolenoyl ethanolamide by GC- or LC- mass spectrometry .Physical And Chemical Properties Analysis
The molecular weight of alpha-Linolenoyl Ethanolamide-d4 is 325.522 . It is soluble in DMF (10 mg/ml), DMSO (30 mg/ml), and Ethanol (Miscible) .Scientific Research Applications
Internal Standard for Quantification
Alpha-Linolenoyl Ethanolamide-d4 is used as an internal standard for the quantification of alpha-linolenoyl ethanolamide . It is used in Gas Chromatography (GC) or Liquid Chromatography (LC) mass spectrometry .
Lipid Biochemistry Research
This compound is used in lipid biochemistry research . It is particularly useful in the study of endocannabinoids and endocannabinoid-like compounds .
Neuroscience Research
Alpha-Linolenoyl Ethanolamide-d4 is used in neuroscience research . It is particularly relevant in the study of cannabinoid research .
Synthesis Research
The compound is used in synthesis research . An effective method for the synthesis of linoleoyl ethanolamide has been reported , which could be beneficial for large-scale production and further research.
Nonionic Surfactants
Fatty acid ethanolamides, such as alpha-Linolenoyl Ethanolamide-d4, function as nonionic surfactants . They have a wide range of applications in industries like lubricants, surfactants and detergents, cosmetics, and more .
Biological Activities Research
Alpha-Linolenoyl Ethanolamide-d4 is used in the study of various biological activities in cells and tissues . For example, it has been shown to serve as a new and additional class of endogenous signaling molecule .
Mechanism of Action
Target of Action
Alpha-Linolenoyl Ethanolamide-d4 is a type of N-acylethanolamine . N-acylethanolamines (NAEs) are lipid compounds naturally present in both animal and plant membranes as constituents of the membrane-bound phospholipid, N-acylphosphatidylethanolamine (NAPE) .
Mode of Action
It is known that it contains alpha-linolenic acid in place of the arachidonate moiety of anandamide (aea), an endocannabinoid . This suggests that it may interact with its targets in a similar manner to AEA.
Biochemical Pathways
Given its structural similarity to aea, it is likely to be involved in the endocannabinoid system . This system plays a crucial role in various physiological processes, including pain sensation, mood, and memory.
Pharmacokinetics
It is soluble in ethanol , which suggests that it may have good bioavailability when administered orally.
Result of Action
It has been detected in porcine brain , suggesting that it may have effects on the central nervous system.
Safety and Hazards
Future Directions
properties
IUPAC Name |
(9Z,12Z,15Z)-N-(1,1,2,2-tetradeuterio-2-hydroxyethyl)octadeca-9,12,15-trienamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-18-19-22/h3-4,6-7,9-10,22H,2,5,8,11-19H2,1H3,(H,21,23)/b4-3-,7-6-,10-9-/i18D2,19D2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBJXRRXWHSHZPU-BBVLJAKGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CCC=CCC=CCCCCCCCC(=O)NCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C([2H])([2H])O)NC(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H35NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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